Cas no 164365-88-2 (Boc-NH-C4-Br)
Boc-NH-C4-Br, or tert-butyl (4-bromobutyl)carbamate, is a protected amine reagent widely used in organic synthesis and peptide chemistry. Its key advantages include the Boc (tert-butoxycarbonyl) protecting group, which offers stability under basic conditions and selective deprotection under acidic conditions. The 4-bromobutyl chain provides a versatile handle for further functionalization, such as nucleophilic substitution or cross-coupling reactions. This compound is particularly valuable in the synthesis of modified amino acids, linkers, and heterocycles, ensuring high purity and controlled reactivity. Its compatibility with a range of solvents and intermediates makes it a reliable choice for complex multi-step syntheses.
Boc-NH-C4-Br structure
Product Name:Boc-NH-C4-Br
CAS No:164365-88-2
MF:C9H18BrNO2
MW:252.148722171783
MDL:MFCD06201020
CID:138779
PubChem ID:57653383
Update Time:2025-10-11
Boc-NH-C4-Br Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4-bromobutyl)carbamate
- 4-(Boc-Amino)Butyl Bromide
- 4-(t-Boc-amino)-1-butyl Bromide
- 4-(Boc amino)butyl bromide
- Carbamic acid,N-(4-bromobutyl)-, 1,1-dimethylethyl ester
- tert-Butyl 4-bromobutylcarbamate
- tert-butyl N-(4-bromobutyl)carbamate
- 4-bromobutylamine tert-butylcarbamate
- BrCH2CH2CH2CH2NHBoc
- N-Boc 4-bromobutan-1-amine
- tert-Butyl (4-bromobutyl)
- N-(tert-Butoxycarbonyl)-1-broMobutan-4-ylaMine
- N-(4-BroMobutyl)carbaMic Acid 1,1-DiMethylethyl Ester
- 4-(Boc-aMino)butyl broMide technical, >=90% (AT)
- Carbamic acid, (4-bromobutyl)-, 1,1-dimethylethyl ester
- tert-butyl(4-bromobutyl)carbamate
- Boc-NH-(CH2)4-Br
- N-boc-4-bromobutan-1-amine
- 4-(Boc-amino) Butyl Bromide
- GKGFAEREWWZBKY-UHFFFAOYSA-N
- BCP19247
- Boc-NH-C4-Br
- N-BOC-4-BROMOBUTYLAMINE
- SCHEMBL229087
- EN300-736037
- CS-W007803
- AB23080
- 4-[(tert-Butoxycarbonyl)amino]butyl bromide
- HY-W007803
- A1-03088
- FT-0663427
- (4-bromobutyl)carbamic acid tert-butyl ester
- DS-15335
- AB6564
- AM9905
- 4-(t-butyloxycarbonylamino)butyl bromide
- CARBAMIC ACID, N-(4-BROMOBUTYL)-, 1,1-DIMETHYLETHYL ESTER
- tert-Butyl (4-bromobutyl)carbamate, 95%
- (4-bromobutyl)-carbamic acid tert-butyl ester
- 4-bromobutyl carbamic acid tert-butyl ester
- KWX42DWP3K
- MFCD06201020
- (4-bromo-butyl)-carbamic acid tert-butyl ester
- SY018080
- J-010133
- 4-bromobutylcarbamic acid tert-butyl ester
- 4-(Boc-amino)butyl bromide, technical, >=90% (AT)
- AKOS015841489
- DTXSID60446526
- 164365-88-2
- 1,1-dimethylethyl (4-bromobutyl)carbamate
- DA-51306
-
- MDL: MFCD06201020
- Inchi: 1S/C9H18BrNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-7H2,1-3H3,(H,11,12)
- InChI Key: GKGFAEREWWZBKY-UHFFFAOYSA-N
- SMILES: BrCCCCNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 251.05200
- Monoisotopic Mass: 251.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3
Experimental Properties
- Color/Form: Light yellow liquid
- Density: 1.228
- Boiling Point: 308.8°C at 760 mmHg
- PSA: 38.33000
- LogP: 3.07710
- Solubility: Not determined
Boc-NH-C4-Br Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H318
- Warning Statement: P280-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 41
- Safety Instruction: S26-S39
-
Hazardous Material Identification:
- Risk Phrases:R41
- Safety Term:S26-39
- Storage Condition:2-8°C
Boc-NH-C4-Br Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Boc-NH-C4-Br Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T131783-500mg |
Boc-NH-C4-Br |
164365-88-2 | 98% | 500mg |
¥319.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T131783-2.5g |
4-(Boc-amino)butyl bromide |
164365-88-2 | 98% | 2.5g |
¥3,439.00 | 2021-05-25 | |
| abcr | AB444123-250 mg |
tert-Butyl (4-bromobutyl)carbamate, 95%; . |
164365-88-2 | 95% | 250MG |
€78.80 | 2023-07-18 | |
| abcr | AB444123-1 g |
tert-Butyl (4-bromobutyl)carbamate, 95%; . |
164365-88-2 | 95% | 1g |
€119.40 | 2023-07-18 | |
| abcr | AB444123-5 g |
tert-Butyl (4-bromobutyl)carbamate, 95%; . |
164365-88-2 | 95% | 5g |
€194.30 | 2023-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17240-100mg |
tert-Butyl (4-bromobutyl)carbamate |
164365-88-2 | 95% | 100mg |
¥135.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17240-250mg |
tert-Butyl (4-bromobutyl)carbamate |
164365-88-2 | 95% | 250mg |
¥233.0 | 2023-09-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023469-2.5g |
4-(t-Boc-amino)-1-butyl Bromide,98% |
164365-88-2 | 98% | 2.5g |
¥4622 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023469-500mg |
4-(t-Boc-amino)-1-butyl Bromide,98% |
164365-88-2 | 98% | 500mg |
¥313 | 2024-05-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B863773-1g |
4-(Boc-amino)butyl bromide |
164365-88-2 | 98% | 1g |
¥555.30 | 2022-09-29 |
Boc-NH-C4-Br Related Literature
-
Fuying Li,Kejun Cheng,Joshua F. G. Antoline,Malliga R. Iyer,Gary R. Matyas,Oscar B. Torres,Rashmi Jalah,Zoltan Beck,Carl R. Alving,Damon A. Parrish,Jeffrey R. Deschamps,Arthur E. Jacobson,Kenner C. Rice Org. Biomol. Chem. 2014 12 7211
-
Denise Pauli,Stefan Bienz Org. Biomol. Chem. 2015 13 4473
164365-88-2 (Boc-NH-C4-Br) Related Products
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- 83948-53-2(tert-butyl N-(3-bromopropyl)carbamate)
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- 1356009-55-6((4-Bromo-1-methyl-butyl)-carbamic acid tert-butyl ester)
- 463930-53-2(N-(11-Bromoundecyl)carbamic acid tert-butyl ester)
- 887353-29-9(10-(T-BOC-AMINO)-1-DECYLBROMIDE)
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